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Compound of Interest

N-{(4-
Compound Name:

bromophenyl)methyllacetamide
CAS No.: 90561-76-5

Cat. No.: B3023397

Get Quote

\ J

Executive Summary & Chemical Identification

This guide outlines the mandatory disposal and handling procedures for N-[(4-
bromophenyl)methyllacetamide.[1]

Crucial Distinction: Do not confuse this compound with its structural analog, N-(4-
bromophenyl)acetamide (4'-Bromoacetanilide).[1][2] The compound in question contains a
benzyl group (methylene bridge), which alters its metabolic stability and solubility profile.[2]
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Parameter Specification

Chemical Name N-[(4-bromophenyl)methyllacetamide
Common Synonym N-(4-Bromobenzyl)acetamide

CAS Number 90561-76-5

Molecular Formula CoH10BrNO

Molecular Weight 228.09 g/mol

Halogenated Organic (Non-RCRA P/U Listed,

Waste Category unless mixed)

The "Why": Scientific Rationale for Segregation

As a researcher, understanding the causality behind safety protocols ensures compliance.[2]
We do not segregate this chemical merely because of bureaucracy; we do so because of
combustion chemistry.[1]

e The Halogen Factor: This compound contains a Carbon-Bromine (C-Br) bond.[1] When
incinerated at standard temperatures used for non-halogenated organics, brominated
compounds can act as precursors for brominated dioxins and furans—nhighly toxic, persistent
environmental pollutants.[2]

« Incineration Requirements: To break the C-Br bond safely and capture the resulting
hydrogen bromide (HBr) gas, this waste requires high-temperature incineration (>1100°C)
with specific flue gas scrubbing capabilities.[1]

o Operational Cost: Mixing this halogenated waste with non-halogenated solvents (like
Acetone or Ethanol) contaminates the entire container.[1] This forces the disposal facility to
treat the entire volume as halogenated, often tripling the disposal cost for your facility.[2]

Operational Disposal Workflows
A. Solid Waste (Reagents, Debris, Contaminated PPE)

Applicability: Expired pure substance, contaminated weighing boats, gloves, paper towels.[2]
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o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar.[1] Glass is
acceptable but poses a breakage risk for solids.[1]

o Labeling: Affix a "Hazardous Waste" label immediately.[1]
o Constituents: Write "N-[(4-bromophenyl)methyl]Jacetamide"” (Do not use abbreviations).
o Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

e Segregation:DO NOT place this in the general "Trash" or "Biohazard" bins. It must go into
the Chemical Solid Waste stream.[1]

B. Liquid Waste (Reaction Mother Liquors)

Applicability: Filtrates, washes, or reaction mixtures containing the compound.[2]
o Stream Identification: This MUST go into the Halogenated Organic Solvent stream.[1]

o Even if the solvent itself is not halogenated (e.g., the compound is dissolved in Methanol),
the presence of the dissolved bromine-containing solute classifies the whole mixture as
halogenated.[2]

e pH Check: If the reaction involved acids or bases, neutralize the solution to pH 6-8 before
adding it to the waste carboy to prevent exothermic reactions or gas evolution in the storage
container.

» Compatibility: Ensure no strong oxidizers (e.g., Nitric Acid) are present in the waste
container. Amides can react violently with strong oxidizers.[1]

Decision Logic & Workflow Visualization

The following diagram illustrates the critical decision nodes for disposing of N-[(4-
bromophenyl)methyllacetamide.
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Waste Generation:
N-[(4-bromophenyl)methylJacetamide

Determine Physical State

Solid Waste Liquid Waste
(Pure substance, PPE, Debris) (Solutions, Mother Liquor)
Check pH

Neutralize if necessary

Container: Wide-Mouth HDPE
Label: 'Solid Chemical Waste'

Container: Safety Carboy
Label: 'Halogenated Solvents'

Tagging Protocol:
List Full Chemical Name
Check Toxic' & ‘Irritant’

Schedule EHS Pickup
(High-Temp Incineration Stream)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating halogenated acetamide waste streams to ensure
regulatory compliance and cost efficiency.
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Emergency Response Protocols (Spill Management)

In the event of a spill, immediate containment is required to prevent environmental release.[2]

e PPE Required: Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.
[2] If powder is aerosolized, use an N95 or P100 respirator.[2]

« Solid Spill:

o Do not dry sweep (creates dust).[1]

o Cover with a wet paper towel (dampened with water) to suppress dust.[1]

o Scoop material and the paper towel into the Solid Chemical Waste container.
 Solution Spill:

o Absorb with vermiculite or standard "Pink Pig" absorbent pads.[1]

o Place saturated absorbents into a sealed bag, then into the Solid Chemical Waste
container.[2]

o Do not use paper towels alone for large solvent spills, as they may degrade depending on
the solvent carrier.[2]

o Decontamination: Wipe the surface with a mild detergent and water.[1] Dispose of the wipe
in the chemical waste.[1]

Regulatory References & Compliance

This protocol is grounded in the following regulatory frameworks. Always cross-reference with
your institution's specific EHS (Environmental Health & Safety) guidelines.

e U.S. EPA (RCRA): While not a P- or U-listed waste specifically, this compound falls under 40
CFR § 261.3 regarding hazardous waste mixtures.[1] The presence of the halogen atom
necessitates treatment as a halogenated organic [1].[1][3][4][5]
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o Safety Data Sheet (SDS) Grounding: Handling is based on the GHS classification for skin
and eye irritation (H315, H319) common to brominated acetamides [2].

« Chemical Identity Verification: The specific CAS 90561-76-5 distinguishes this benzyl
derivative from the phenyl derivative (CAS 103-88-8), ensuring accurate inventory tracking

[3].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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